Cas no 1800483-72-0 ((3-chloro-6-isoquinolyl)boronic acid)

• Product Name: (3-chloro-6-isoquinolyl)boronic acid
• CAS No: 1800483-72-0
• MF: C₉H₇BClNO₂
• MW: 207.421381235123
• MDL: MFCD22199342
• CID: 4615121
• PubChem ID: 74892165
• Update Time: 2024-11-08

(3-chloro-6-isoquinolyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-chloro-6-isoquinolyl)boronic acid
• AKOS027424827
• 3-Chloroisoquinolin-6-yl-6-boronic acid
• AXC48372
• 6-Borono-3-chloroisoquinoline, 6-Borono-3-chloro-2-azanaphthalene
• 3-Chloroisoquinoline-6-boronic acid
• PS-9748
• (3-Chloroisoquinolin-6-yl)boronic acid
• 1800483-72-0
• D79806
• MFCD22199342
• CS-0178833
• 3-Chloroisoquinolin-6-boronic acid

• MDL： MFCD22199342
• Inchi： 1S/C9H7BClNO2/c11-9-4-7-3-8(10(13)14)2-1-6(7)5-12-9/h1-5,13-14H
• InChI Key： CDJPJGXLCGBLRD-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=C(B(O)O)C=CC=2C=N1

Computed Properties

• Exact Mass: 207.0258363g/mol
• Monoisotopic Mass: 207.0258363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų